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Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1265436

An In-depth Technical Guide to the Physical
Constants of 5-Bromo-2-chlorobenzotrifluoride

This guide provides a comprehensive overview of the key physical constants of 5-Bromo-2-
chlorobenzotrifluoride, a versatile chemical intermediate used in the synthesis of
pharmaceuticals, agrochemicals, and specialty chemicals.[1] The data presented is intended
for researchers, scientists, and professionals in drug development and chemical synthesis.

Physical Properties

5-Bromo-2-chlorobenzotrifluoride, with the CAS number 445-01-2, is a compound with the
molecular formula C7HsBrCIFs.[1][2] At room temperature, it exists as a clear, pale yellow to
orange liquid.[1][3] Its unique trifluoromethyl group enhances its reactivity and stability, making
it a valuable building block in organic synthesis.[1]

Data Summary of Physical Constants

The following table summarizes the key physical constants for 5-Bromo-2-
chlorobenzotrifluoride as reported in various chemical data sources.
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Physical Constant Value Conditions
Melting Point -21 °Cto-20.5°C Not specified
Boiling Point 195 °Cto 198 °C 740-760 Torr
76 °Cto81°C 11 mmHg

Density 1.745t0 1.75 g/mL 20-25 °C

A detailed breakdown of the reported values is as follows:
e Melting Point: Reported as -21 °C[1][3] and in the range of -21.9 to -20.5 °C.[2]

» Boiling Point: The boiling point is cited as 195 °C at standard pressure[1] and between 197-
198 °C at 740 Torr.[2] Under reduced pressure, the boiling point is reported as 76-81 °C at
11 mmHg.[3][4]

» Density: The density is consistently reported as 1.745 g/mL at 25 °C[3] and 1.75 g/mL, with a
specific gravity of 1.75 at 20 °C.[1]

Experimental Protocols

The provided search results from chemical suppliers and databases list the physical properties
of 5-Bromo-2-chlorobenzotrifluoride but do not detail the specific experimental
methodologies used for their determination. These values are typically sourced from scientific
literature. For detailed experimental protocols, consulting primary research articles or
comprehensive chemical reference works is recommended.

Logical Relationship of Physical Properties

The following diagram illustrates the hierarchical relationship of the physical properties
discussed.
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Physical Properties of 5-Bromo-2-chlorobenzotrifluoride

5-Bromo-2-chlorobenzotrifluoride

Physical Constants

i

Melting Point Boiling Point Density
-21 °C 195-198 °C @ 740-760 Torr ~1.75 g/mL @ 20-25 °C
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Caption: Hierarchical view of the physical constants of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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